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Introduction
Dibenzocarbazoles are a class of polycyclic aromatic hydrocarbons (PAHs) containing a

carbazole nucleus fused with two additional benzene rings. This core structure has been the

subject of scientific inquiry for over a century, initially due to its prevalence in coal tar and its

potent carcinogenic properties. This technical guide provides an in-depth exploration of the

discovery, history, synthesis, and biological activities of dibenzocarbazoles, with a focus on

providing researchers with the detailed information necessary for their work.

Early Discovery and Synthesis
The history of dibenzocarbazoles is intrinsically linked to the broader history of carbazole

chemistry. Carbazole itself was first isolated from coal tar in 1872 by Carl Graebe and Carl

Glaser.[1] The development of synthetic methods for the carbazole core laid the groundwork for

the later synthesis of the more complex dibenzocarbazoles.

Two key early synthetic methods for carbazoles are of historical importance:

The Borsche–Drechsel Cyclization: First described by Edmund Drechsel in 1888 and further

developed by Walther Borsche in 1908, this acid-catalyzed reaction involves the cyclization

of cyclohexanone arylhydrazones to form tetrahydrocarbazoles, which can then be oxidized

to carbazoles.[2]
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The Graebe–Ullmann Synthesis: In 1896, Carl Graebe and Fritz Ullmann reported a method

involving the diazotization of N-phenyl-o-phenylenediamine to form a 1,2,3-benzotriazole,

which upon heating, eliminates nitrogen to yield a carbazole.

A significant milestone in the specific history of dibenzocarbazoles was the work of Ng. Ph.

Buu-Hoï, Ng. Hoán, and Ng. H. Khôi, who in 1949 published a paper detailing the synthesis of

various dibenzocarbazole isomers, including 1,2,7,8-, 1,2,5,6-, and 3,4,5,6-dibenzocarbazole.

[3] This work was crucial in enabling the systematic study of the physicochemical and biological

properties of these compounds. The carcinogenicity of 7H-dibenzo[c,g]carbazole (DBC), a

prominent member of this family, was established as early as 1937.

Physicochemical and Spectroscopic Data of 7H-
Dibenzo[c,g]carbazole
7H-Dibenzo[c,g]carbazole (CAS No. 194-59-2) is one of the most extensively studied

dibenzocarbazoles due to its potent carcinogenicity and environmental prevalence.[4] It is

found in tobacco smoke, coal tar, and other products of incomplete combustion.

Property Value Reference

Molecular Formula C₂₀H₁₃N [4]

Molecular Weight 267.32 g/mol [4]

Melting Point 158 °C [4]

Appearance Needles from ethanol [4]

Solubility

Soluble in common organic

solvents; insoluble in

petroleum ether.

[4]

UV Absorption (λmax) 366 nm

Spectroscopic Data:

¹H NMR: Spectral data for 7H-Dibenzo[c,g]carbazole is available in various databases.[5]
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Mass Spectrum (GC-MS): The mass spectrum of 7H-Dibenzo[c,g]carbazole is also well-

documented.[6][7]

Key Experimental Protocols
While detailed, step-by-step protocols for the original historical syntheses are often found in the

primary literature from that era, the general approaches of the Borsche-Drechsel and Graebe-

Ullmann reactions can be described.

General Protocol for Borsche-Drechsel Carbazole
Synthesis
The Borsche-Drechsel synthesis of a carbazole generally proceeds in two stages: the formation

of an arylhydrazone followed by an acid-catalyzed cyclization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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